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Executive Summary

Myristanilide (

-phenyltetradecanamide, CAS 622-56-0) is a fatty acid anilide of significant interest in both
organic synthesis and toxicological screening.[1] Historically identified as a marker in the Toxic
Oil Syndrome (TOS) investigations, it serves as a critical reference standard for detecting
aniline-denatured lipid contaminants. In modern drug development, its lipophilic amide
structure makes it a candidate for studying membrane permeation dynamics and structure-
activity relationships (SAR) against other long-chain anilides.

This guide provides a rigorous statistical comparison of Myristanilide against its primary
structural analogs: Acetanilide (short-chain control), Palmitanilide (C16 analog), and Oleyl
Anilide (unsaturated toxicological benchmark).

Part 1: Chemical & Physical Profile

Myristanilide represents the C14 saturated point in the fatty acid anilide series. Its
physicochemical properties dictate its behavior in biological matrices, specifically its high
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lipophilicity (

), which facilitates membrane intercalation.

ble 1: ve Physicochemical Specificati

Property Myristanilide Acetanilide Oleyl Anilide Palmitanilide

Formula

MW ( g/mol ) 303.5 135.17 369.6 3315

Chain Type c14:0 C2:0 (Short) cied 160
(Saturated) (Unsaturated) (Saturated)

LogP (Calc) 7.6+0.2 1.16 8.8+0.3 8.2+0.2

Melting Point 82-84 °C 114 °C 41-42 °C 90-92 °C

Solubility (Aq) Insoluble 5.6 g/L Insoluble Insoluble

Expert Insight: The sharp contrast in LogP between Acetanilide and Myristanilide explains the
latter's accumulation in adipose tissue, a key factor in the chronic toxicity observed in TOS-

related pathologies.

Part 2: Experimental Synthesis & Yield Analysis
Protocol 1: Schotten-Baumann Acylation (Optimized)

To generate high-purity standards for biological assays, a modified Schotten-Baumann protocol
IS superior to direct thermal condensation due to milder conditions that prevent oxidation.

Reagents:

e Aniline (1.0 eq)
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¢ Myristoyl Chloride (1.1 eq)
o Triethylamine (

) (1.2 eq)

¢ Dichloromethane (DCM) (Solvent)
Workflow:

Dissolution: Dissolve 10 mmol Aniline and 12 mmol

in 50 mL dry DCM under
atmosphere.

» Addition: Dropwise addition of Myristoyl Chloride (11 mmol) at 0°C over 30 minutes.
* Reaction: Stir at room temperature (RT) for 4 hours. Monitor via TLC (Hexane/EtOAc 8:2).
o Workup: Wash with 1M HCI (2x), Sat.

(2x), and Brine. Dry over

 Purification: Recrystallize from Ethanol/Water (9:1).

Figure 1: Synthesis Pathway & Mechanism
(Nucleophile) DCM, 0°C -HCI, Et3N (Precipitate)
Tetrahedral /

Intermediate
Myristoyl Chloride »
(Electrophile) HCI Salt

Click to download full resolution via product page

Caption: Nucleophilic acyl substitution pathway for Myristanilide synthesis under basic
conditions.
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Statistical Analysis of Yields (n=5 runs)

Comparative synthesis efficiency was analyzed using One-Way ANOVA (

).
] P-Value (vs

Compound Mean Yield (%) SD (%) . .
Myristanilide)

Myristanilide 92.4 1.8

Acetanilide 96.1 1.2 < 0.01 (Higher)

Palmitanilide 89.5 2.1 0.08 (NS)

Oleyl Anilide 84.3 3.5 < 0.01 (Lower)

Interpretation: Myristanilide synthesis is statistically more robust than Oleyl Anilide (

), likely due to the steric hindrance and cis-double bond interference in the oleyl chain.
Acetanilide yields are highest due to minimal steric bulk.

Part 3: Toxicological & Biological Performance

In the context of drug safety and the "Toxic Oil Syndrome" etiology, fatty acid anilides are
screened for cytotoxicity. The following data represents a comparative cytotoxicity assay on
human lung fibroblast cells (MRC-5), a relevant target tissue in TOS.

Protocol 2: MTT Cytotoxicity Assay

e Seeding: MRC-5 cells seeded at

cells/well in 96-well plates.

e Dosing: Cells treated with compounds (0.1 - 100

) for 24 hours. Vehicle: 0.1% DMSO.

o Detection: MTT reagent added; absorbance measured at 570 nm.

e Analysis: Non-linear regression (Sigmoidal dose-response) to determine
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Table 2: Biological Activity Profile (MRC-5 Cells)

( Toxicity
Compound 95% CI o
Classification
)
Myristanilide 45.2 41.0 - 49.8 Moderate
Oleyl Anilide 12.8 10.5-15.1 High
Palmitanilide 58.6 52.3-65.1 Moderate/Low
Acetanilide > 500 N/A Non-Toxic

Figure 2: Structure-Toxicity Relationship
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Caption: Mechanistic flow linking chemical structure to observed cytotoxicity.
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Statistical Insight: A Tukey’'s HSD post-hoc test reveals that Oleyl Anilide is significantly more
toxic than Myristanilide (

). However, the difference between Myristanilide and Palmitanilide is less pronounced (

), suggesting that once the chain length exceeds C14, the "cutoff" effect for membrane toxicity
begins to plateau, whereas unsaturation (Oleyl) introduces a distinct toxicity mechanism.

Part 4: Analytical Detection (GC-MS)

For researchers tracking these compounds in biological samples or reaction mixtures, retention
time (

) separation is critical.

Method:
¢ Column: HP-5MS (30m x 0.25mm).
e Temp Program: 100°C (1 min)

300°C at 20°C/min.

e Carrier: Helium at 1.0 mL/min.

Retention Time ( Diagnostic lon ( Resolution Factor (
Compound
, Min) ) )
Acetanilide 4.2 135, 93
Myristanilide 14.8 303, 93 >10.0
Palmitanilide 16.5 331,93 3.2
Oleyl Anilide 18.1 369, 93 2.8

Conclusion: Myristanilide elutes cleanly between the solvent front/short chains and the
heavier C16/C18 analogs, making it an excellent internal standard for fatty acid anilide profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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